Cas no 152558-63-9 (2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI))

2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) structure
152558-63-9 structure
Product Name:2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)
CAS No:152558-63-9
MF:C16H22ClNO2
MW:297.812493085861
CID:99198
PubChem ID:71308438
Update Time:2025-04-18

2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)
    • 1-(propan-2-ylamino)-3-(4-tritionaphthalen-1-yl)oxypropan-2-ol,hydrochloride
    • DL-Propranolol-[4-3H] hydrochloride
    • DL-[4-3H]PROPANOLOL HYDROCHLORIDE
    • 152558-63-9
    • Dl-propranolol-[4-3h]hydrochloride
    • 1-{[(4-~3~H)Naphthalen-1-yl]oxy}-3-[(propan-2-yl)amino]propan-2-ol--hydrogen chloride (1/1)
    • 1-(propan-2-ylamino)-3-(4-tritionaphthalen-1-yl)oxypropan-2-ol;hydrochloride
    • DTXSID40745504
    • Inchi: 1S/C16H21NO2.ClH/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16;/h3-9,12,14,17-18H,10-11H2,1-2H3;1H/i7T;
    • InChI Key: ZMRUPTIKESYGQW-GSAKUAQZSA-N
    • SMILES: Cl.O(C1C=CC([3H])=C2C=CC=CC=12)CC(CNC(C)C)O

Computed Properties

  • Exact Mass: 297.14200
  • Monoisotopic Mass: 297.1421309g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 257
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • PSA: 41.49000
  • LogP: 3.77040
  • Solubility: Not determined

2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 11-20/21/22-36/37/38
  • Safety Instruction: S16; S26; S36
  • Hazardous Material Identification: F Xn R
  • Storage Condition:2-8°C
  • Risk Phrases:R11; R20/21/22; R36/37/38

2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Related Literature

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